3-(Cyclopropylmethoxy)-4-iodooxolane

• Molecular Formula: C8H13IO2
• Molecular Weight: 268.09 g/mol
• IUPAC Name: 3-(cyclopropylmethoxy)-4-iodooxolane
• InChI: InChI=1S/C8H13IO2/c9-7-4-10-5-8(7)11-3-6-1-2-6/h6-8H,1-5H2
• InChI Key: KFBLUZLCYQOOBX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2COCC2I

Description

3-(Cyclopropylmethoxy)-4-iodooxolane is a substituted oxolane (tetrahydrofuran) derivative featuring a cyclopropylmethoxy group at position 3 and an iodine atom at position 3. The cyclopropylmethoxy group introduces steric and electronic effects that influence reactivity and binding properties, while the iodine atom may serve as a handle for further functionalization (e.g., cross-coupling reactions) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopropylmethoxy)-4-iodooxolane typically involves multiple steps, starting from readily available precursors. One common method involves the alkylation of 3-hydroxy-4-halogenated benzaldehyde to form an intermediate, which is then subjected to further reactions to introduce the cyclopropylmethoxy group and the iodine atom .

Industrial Production Methods

For industrial production, the synthesis process is optimized to ensure high yield and purity. This often involves the use of specific catalysts and reaction conditions that are scalable and cost-effective. The intermediates are purified at each step to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopropylmethoxy)-4-iodooxolane can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like sodium chlorite.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group with another, often using reagents like Grignard reagents.

Common Reagents and Conditions

Oxidation: Sodium chlorite in acetonitrile is commonly used for oxidation reactions.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Grignard reagents and organolithium compounds are frequently used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while substitution reactions can produce a variety of substituted oxolanes .

Scientific Research Applications

3-(Cyclopropylmethoxy)-4-iodooxolane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the treatment of diseases like pulmonary fibrosis.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 3-(Cyclopropylmethoxy)-4-iodooxolane involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Cyclopropylmethoxy-Substituted Benzofurans

Several benzofuran derivatives with cyclopropylmethoxy substituents, such as methyl 3-(3,5-bis(cyclopropylmethoxy)phenyl)-6-(cyclopropylmethoxy)benzofuran-4-carboxylate (16) and related compounds, have been synthesized and characterized . Key comparisons include:

Property	3-(Cyclopropylmethoxy)-4-iodooxolane	Benzofuran Derivatives (e.g., Compound 16)
Core Structure	Oxolane (tetrahydrofuran)	Benzofuran (fused benzene-furan ring)
Substituents	Iodo, cyclopropylmethoxy	Multiple cyclopropylmethoxy groups on aromatic rings
Synthetic Utility	Potential for cross-coupling reactions	Used in Pd-catalyzed couplings (e.g., Heck, Suzuki)
Biological Relevance	Limited data available	Intermediate in natural product synthesis

The iodine atom in 3-(Cyclopropylmethoxy)-4-iodooxolane differentiates it from benzofuran analogs, offering unique reactivity (e.g., halogen exchange or coupling). However, the cyclopropylmethoxy group in both classes enhances lipophilicity and metabolic stability, a feature critical in drug design .

Roflumilast and PDE4 Inhibitors

Roflumilast (3-cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide ), a PDE4 inhibitor, shares the cyclopropylmethoxy motif but differs in core structure and biological activity :

Property	3-(Cyclopropylmethoxy)-4-iodooxolane	Roflumilast
Core Structure	Oxolane	Benzamide
Key Substituents	Iodo, cyclopropylmethoxy	Difluoromethoxy, dichloropyridyl
Biological Activity	Not reported	Potent PDE4 inhibition (IC₅₀: 0.8 nM)
Therapeutic Use	N/A	Anti-inflammatory (COPD, asthma)

The cyclopropylmethoxy group in roflumilast enhances selectivity for PDE4 over other phosphodiesterases, a feature that could theoretically apply to oxolane derivatives if optimized for bioactivity .

Betaxolol Hydrochloride

Betaxolol (1-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-3-[(1-methylethyl)amino]-2-propanol hydrochloride) is a β1-selective adrenergic blocker. While structurally distinct from the oxolane derivative, its cyclopropylmethoxyethylphenoxy group highlights the pharmacophore versatility of cyclopropylmethoxy moieties :

Property	3-(Cyclopropylmethoxy)-4-iodooxolane	Betaxolol Hydrochloride
Core Structure	Oxolane	Propanolamine
Substituent Role	Steric/electronic modulation	Enhances receptor binding and selectivity
Pharmacokinetics	Undocumented	High oral bioavailability

Key Research Findings and Gaps

• Biological Data: No direct studies on the target compound exist. However, cyclopropylmethoxy groups in roflumilast and betaxolol demonstrate their value in enhancing drug-like properties .

Biological Activity

3-(Cyclopropylmethoxy)-4-iodooxolane is a compound of interest in medicinal chemistry due to its potential biological activities. Its structure, which includes a cyclopropyl group and an iodine atom, suggests possible interactions with biological targets that could lead to therapeutic effects. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of 3-(Cyclopropylmethoxy)-4-iodooxolane typically involves multi-step organic reactions. The cyclopropylmethoxy group is introduced through alkylation reactions, while the iodo substituent can be added via halogenation techniques. Such synthetic pathways are crucial for obtaining the compound in sufficient purity and yield for biological evaluation.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds with similar structural motifs. For instance, derivatives containing cyclopropane rings have shown significant cytotoxicity against various cancer cell lines. In a study evaluating bis(spiropyrazolone)cyclopropanes, compounds were tested against human cancer cell lines such as RKO, A-549, MCF-7, PC-3, and HeLa. The most potent derivatives exhibited IC50 values ranging from 49.79 µM to 113.70 µM, indicating substantial inhibitory effects on cell growth .

Compound	Cancer Cell Line	IC50 (µM)
4r	RKO	60.70
4r	PC-3	49.79
4r	HeLa	78.72

This suggests that modifications similar to those in 3-(Cyclopropylmethoxy)-4-iodooxolane could enhance its anticancer activity.

The mechanism by which cyclopropane-containing compounds exert their biological effects may involve multiple pathways:

• Enzymatic Inhibition : Cyclopropane derivatives have been reported to inhibit various enzymes, which can disrupt critical cellular processes.
• Cell Cycle Arrest : Some studies indicate that these compounds may induce cell cycle arrest in cancer cells, leading to apoptosis.
• Oxidative Stress Induction : The generation of reactive oxygen species (ROS) has been implicated in the cytotoxic effects observed in certain cell lines.

Case Studies

• Case Study on Antiviral Activity : A related compound demonstrated significant antiviral activity against HIV-1 reverse transcriptase. This highlights the potential for 3-(Cyclopropylmethoxy)-4-iodooxolane to possess similar antiviral properties due to structural similarities .
• Cytotoxicity Assessment : Another study assessed the cytotoxic effects of various cyclopropane derivatives on yeast models and human cancer cells. While some derivatives showed limited activity against yeast, they exhibited promising results against human cancer cells, reinforcing the need for further exploration of their mechanisms .